![molecular formula C26H24N2O2 B4773154 N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide](/img/structure/B4773154.png)
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide
Overview
Description
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide, also known as EMQMCM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the quinoline family and has been found to possess a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide is still not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide has also been found to induce the production of reactive oxygen species, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide has been found to possess a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation and survival, as well as induce the production of reactive oxygen species. N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide has also been found to possess anti-inflammatory and anti-viral properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a promising candidate for cancer therapy. However, one of the limitations of using N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide in lab experiments is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research involving N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide. One area of research could focus on identifying the specific enzymes targeted by the compound and elucidating its mechanism of action. Another area of research could involve developing more potent analogs of N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide with reduced toxicity. Additionally, further studies could investigate the potential of N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide in combination with other anti-cancer agents for improved therapeutic efficacy.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)-4-quinolinecarboxamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O2/c1-4-18-9-7-8-17(2)25(18)28-26(29)22-16-24(19-12-14-20(30-3)15-13-19)27-23-11-6-5-10-21(22)23/h5-16H,4H2,1-3H3,(H,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQJWZOQOBBKDSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethyl-6-methylphenyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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